Cas no 1807002-23-8 (Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate)
1807002-23-8 structure
Product Name:Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate
CAS No:1807002-23-8
MF:C11H7F6IO2
MW:412.06697678566
CID:4964687
Update Time:2023-08-24
Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate
-
- Inchi: 1S/C11H7F6IO2/c1-20-9(19)3-5-2-6(10(12,13)14)7(4-8(5)18)11(15,16)17/h2,4H,3H2,1H3
- InChI Key: HTMCGVRDAVRINX-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1CC(=O)OC
Computed Properties
- Exact Mass: 411.93950 g/mol
- Monoisotopic Mass: 411.93950 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 412.07
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3
Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034146-1g |
Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate |
1807002-23-8 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
Methyl 4,5-bis(trifluoromethyl)-2-iodophenylacetate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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